Cas no 769-92-6 (p-t-Butylaniline)

• Product Name: p-t-Butylaniline
• CAS No: 769-92-6
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD00007899
• CID: 39850
• PubChem ID: 69861
• Update Time: 2025-04-19

p-t-Butylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)aniline
• Butylaniline
• p-tert-Butylaniline
• 4-tert-Butylaniline
• para-tert-butylaniline
• p-t-Butylaniline
• Benzenamine, 4-(1,1-dimethylethyl)-
• 4-t-butylaniline
• 4-t-Butylbenzeneamine
• 4-tert-Butylbenzenamine
• 4-tert-Butylbenzeneamine
• WRDWWAVNELMWAM-UHFFFAOYSA-N
• 47H9440ZOW
• 4-(1,1-dimethylethyl)benzenamine
• 4-(tert-butyl)phenylamine
• Aniline, p-tert-butyl-
• 4-tertbutylaniline
• 4tertbutyl-aniline
• 4tert-butylaniline
• p-tertbutyl aniline
• 4-t-butyl-aniline
• 4-t-but
• 4-tert-butyl-aniline
• Aniline, 4-tert-butyl-
• p-tertiarybutylaniline
• 4-tert-butylaniline-d15
• 4-tert butylaniline
• 4-tert-Butyl aniline
• STR00822
• Tox21_303353
• Z104473848
• NCGC00257236-01
• InChI=1/C10H15N/c1-10(2,3)8-4-6-9(11)7-5-8/h4-7H,11H2,1-3H3
• 4-tert-Butyl-phenylamine
• NS00037869
• SY004366
• CHEMBL1800270
• 4-Amino-tert-butylbenzene
• 4-tert.-butyl aniline
• AKOS000118835
• MFCD00007899
• F9995-0409
• PS-5290
• p-t-Butylphenylamine
• p-tert.-butyl-aniline
• CAS-769-92-6
• A838933
• EINECS 212-215-9
• 4-t-butyl aniline
• DTXCID6028155
• 4-tertiarybutyl aniline
• DTXSID0048181
• AC-11847
• EN300-19438
• B1900
• W-109602
• p-t-Butyl-phenylamine
• 4-tert.-butylaniline
• 1219794-71-4
• 4-t-butyl phenylamine
• 4-(1,1-dimethylethyl)aniline
• CS-W018172
• 769-92-6
• 4-(t-Butyl)aniline
• p-tert.-butylaniline
• s12318
• FT-0619489
• p-(t-butyl)aniline
• WRDWWAVNELMWAM-UHFFFAOYSA-
• Q27259057
• 4-tert-Butylaniline, 99%
• UNII-47H9440ZOW
• SCHEMBL33319
• 4-tert-Butylaniline,96%
• aniline, 4-t-butyl-
• DA-60297
• DB-013543
• doi:10.14272/WRDWWAVNELMWAM-UHFFFAOYSA-N.1
• FB35173
• 212-215-9

• MDL： MFCD00007899
• Inchi： 1S/C10H15N/c1-10(2,3)8-4-6-9(11)7-5-8/h4-7H,11H2,1-3H3
• InChI Key： WRDWWAVNELMWAM-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(C)(C)C
• BRN： 2205786

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Light yellow oily liquid with special smell of aniline.
• Density: 0.937 g/mL at 25 °C(lit.)
• Melting Point: 15-16 °C (lit.)
• Boiling Point: 90-93 °C/3 mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.538(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 3.14750
• Sensitiveness: Light Sensitive
• Solubility: It can be mixed with benzene and insoluble in water.

p-t-Butylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Packing Group：I; II; III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides